![molecular formula C18H20ClN3O4S B259412 Ethyl 2-{[(3-chlorophenyl)carbamoyl]amino}-5-(dimethylcarbamoyl)-4-methylthiophene-3-carboxylate](/img/structure/B259412.png)
Ethyl 2-{[(3-chlorophenyl)carbamoyl]amino}-5-(dimethylcarbamoyl)-4-methylthiophene-3-carboxylate
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Overview
Description
Ethyl 2-{[(3-chlorophenyl)carbamoyl]amino}-5-(dimethylcarbamoyl)-4-methylthiophene-3-carboxylate, commonly known as 'Ethanamiphos', is a synthetic organophosphorus compound that has been widely used as an insecticide in agriculture and public health. This compound is known for its broad-spectrum activity against a wide range of pests, including mosquitoes, flies, and other insects. Despite its effectiveness, the use of ethanamiphos has been limited due to its potential toxicity and environmental impact.
Mechanism of Action
Ethanamiphos acts by irreversibly binding to the active site of acetylcholinesterase, preventing the breakdown of acetylcholine. This leads to the accumulation of acetylcholine at the synapse, resulting in overstimulation of the nervous system and ultimately paralysis and death of the target insect.
Biochemical and Physiological Effects:
Ethanamiphos has been shown to have a wide range of biochemical and physiological effects on insects. It has been shown to affect the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carboxylesterase. Additionally, it has been shown to affect the levels of neurotransmitters, including acetylcholine, dopamine, and serotonin.
Advantages and Limitations for Lab Experiments
Ethanamiphos has several advantages for use in laboratory experiments. It is a potent insecticide that can be used to study the effects of acetylcholinesterase inhibition on insects. However, the use of ethanamiphos is limited by its potential toxicity and environmental impact. Care must be taken to ensure that the compound is used in a safe and responsible manner.
Future Directions
There are several future directions for research on ethanamiphos. One area of research could focus on the development of safer and more environmentally friendly insecticides. Additionally, further studies could investigate the effects of ethanamiphos on non-target organisms, including humans and wildlife. Finally, research could focus on the development of new methods for the synthesis of ethanamiphos and related compounds.
Synthesis Methods
Ethanamiphos is synthesized through a multi-step process involving the reaction of various chemical reagents. The first step involves the condensation of 3-chloroaniline with ethyl 2-bromo-4-methylthiophene-3-carboxylate to form ethyl 2-(3-chlorophenyl)amino-4-methylthiophene-3-carboxylate. This intermediate is then reacted with dimethylcarbamoyl chloride to form ethyl 2-{[(3-chlorophenyl)carbamoyl]amino}-5-(dimethylcarbamoyl)-4-methylthiophene-3-carboxylate.
Scientific Research Applications
Ethanamiphos has been extensively studied for its insecticidal activity and mode of action. It has been shown to act as an acetylcholinesterase inhibitor, leading to the accumulation of acetylcholine at the synapse and ultimately resulting in paralysis and death of the target insect. The compound has been used in various scientific studies to investigate the physiological and biochemical effects of acetylcholinesterase inhibition.
properties
Molecular Formula |
C18H20ClN3O4S |
---|---|
Molecular Weight |
409.9 g/mol |
IUPAC Name |
ethyl 2-[(3-chlorophenyl)carbamoylamino]-5-(dimethylcarbamoyl)-4-methylthiophene-3-carboxylate |
InChI |
InChI=1S/C18H20ClN3O4S/c1-5-26-17(24)13-10(2)14(16(23)22(3)4)27-15(13)21-18(25)20-12-8-6-7-11(19)9-12/h6-9H,5H2,1-4H3,(H2,20,21,25) |
InChI Key |
AMDPVSSEERIUGI-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(SC(=C1C)C(=O)N(C)C)NC(=O)NC2=CC(=CC=C2)Cl |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1C)C(=O)N(C)C)NC(=O)NC2=CC(=CC=C2)Cl |
Origin of Product |
United States |
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